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Compound of Interest

1-N-(2-chloroacetyl)pyrrolidine-
Compound Name:
1,2-dicarboxamide

Cat. No.: B13168890

Get Quote

\ J

CAS Number: 214398-99-9 Synonyms: Vildagliptin Impurity 24; 1-(2-Chloroacetyl)-L-
prolinamide; N-Chloroacetyl-L-prolinamide.

Executive Summary

(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide (CAS 214398-99-9) is a critical synthetic
intermediate and process impurity standard in the manufacturing of Vildagliptin, a potent
Dipeptidyl Peptidase-4 (DPP-4) inhibitor used to treat Type 2 Diabetes Mellitus.[1][2][3]

Functionally, this compound serves as the immediate precursor to the "cyano-pyrrolidine™
warhead found in Vildagliptin. Its primary utility in drug development is twofold:

o Synthetic Scaffold: It provides the essential pyrrolidine ring and reactive chloroacetyl moiety,
which are subsequently dehydrated to form the nitrile group and coupled with an adamantyl
amine.

e Quality Control (QC): It acts as a reference standard for monitoring the hydrolysis of the
nitrile intermediate, ensuring the purity of the Key Starting Materials (KSMs) used in GMP
production.
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Chemical Identity & Physicochemical Properties

This compound is a proline derivative characterized by a chloroacetyl group on the nitrogen
and a carboxamide group at the C2 position. The presence of the chloroacetyl group renders it
an alkylating agent, requiring specific handling protocols.

Table 1: Physicochemical Profile

Property Data

) (2S)-1-(2-chloroacetyl)pyrrolidine-2-
Chemical Name _
carboxamide

Molecular Formula C7H11CIN202
Molecular Weight 190.63 g/mol
Appearance White to off-white solid
- Soluble in DMSO, Methanol, Ethyl Acetate;
Solubility . .
Slightly soluble in Water
Melting Point 133-137 °C (typical range)
Chirality L-isomer (S-configuration at C2)
Electrophilic (alkylating) at the chloromethyl
Reactivity position; Susceptible to dehydration (to nitrile) or

hydrolysis.[1][2][4][5][6]

Role in Vildagliptin Synthesis & Pharmacology

While CAS 214398-99-9 does not have therapeutic efficacy itself, it is the structural foundation
of Vildagliptin's pharmacophore.

Mechanism of Synthesis Contribution

Vildagliptin functions via a covalent reversible mechanism where its nitrile group forms an
imidate adduct with the active site serine (Ser630) of the DPP-4 enzyme. CAS 214398-99-9 is
the amide precursor to this critical nitrile group.

The synthesis typically follows a "dehydration" strategy:
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e Acylation: L-Prolinamide is acylated with chloroacetyl chloride to form CAS 214398-99-9.

o Dehydration: The primary amide of CAS 214398-99-9 is dehydrated using agents like
Trifluoroacetic Anhydride (TFAA) or Vilsmeier reagent to form (S)-1-(2-
Chloroacetyl)pyrrolidine-2-carbonitrile.

» N-Alkylation: The nitrile intermediate reacts with 3-amino-1-adamantanol to yield Vildagliptin.

Impurity Dynamics

In the context of Process Analytical Technology (PAT), CAS 214398-99-9 is monitored as
Impurity 24. It appears in the process stream via:

e Incomplete Dehydration: Failure to fully convert the amide to the nitrile in step 2.

e Hydrolysis: The nitrile intermediate can hydrolyze back to the amide (CAS 214398-99-9)
upon exposure to moisture during storage.

Visualization: Vildagliptin Synthetic Pathway

The following diagram illustrates the position of CAS 214398-99-9 within the Vildagliptin
manufacturing process.
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Caption: Synthesis of Vildagliptin showing CAS 214398-99-9 as the pivotal amide intermediate
and potential hydrolysis impurity.

Experimental Protocols
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Note: All procedures involve hazardous alkylating agents. Work must be performed in a fume
hood.

Synthesis of CAS 214398-99-9 (Amide Formation)

This protocol describes the preparation of the target CAS from L-prolinamide.[7]

e Reagents: L-Prolinamide (1.0 eq), Chloroacetyl chloride (1.1 eq), Triethylamine (TEA, 1.2
eq), Dichloromethane (DCM).

e Procedure:

o

Dissolve L-Prolinamide in dry DCM under nitrogen atmosphere. Cool to 0°C.[8][9][10]
o Add TEA dropwise, maintaining temperature <5°C.

o Slowly add Chloroacetyl chloride dissolved in DCM over 30 minutes. The reaction is highly
exothermic.

o Stir at 0°C for 1 hour, then warm to room temperature (20—25°C) for 2 hours.
o Quench: Add water to the reaction mixture. Separate phases.

o Wash: Wash organic layer with 1N HCI (to remove unreacted amine) followed by saturated
NaHCOs and brine.

o Isolation: Dry over Na=SO0a, filter, and concentrate in vacuo.

o Purification: Recrystallize from Ethyl Acetate/Hexane to yield CAS 214398-99-9 as a white
solid.

Analytical Method: HPLC for Impurity Quantification

To detect CAS 214398-99-9 as an impurity in the Nitrile Intermediate.
e Column: C18 Reverse Phase (e.g., Zorbax SB-C18, 150 x 4.6 mm, 3.5 um).

¢ Mobile Phase A: 0.1% Perchloric acid in Water.
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» Mobile Phase B: Acetonitrile.[10]
e Gradient: 5% B to 60% B over 15 minutes.
o Detection: UV at 210 nm (Amide absorption).

o Retention Time: The polar amide (CAS 214398-99-9) will elute earlier than the less polar
nitrile intermediate.

Safety & Stability Considerations
Handling Hazards

o Alkylating Agent: The alpha-chloro carbonyl moiety is highly reactive toward nucleophiles
(DNA, proteins). It is a potential mutagen and skin sensitizer.

o PPE: Double nitrile gloves, lab coat, and eye protection are mandatory.

o Decontamination: Spills should be treated with dilute ammonia or sodium thiosulfate to
qguench the alkylating potential.

Stability Profile

o Hydrolysis: Stable in solid form if kept dry. In aqueous solution, especially at high pH, the
amide bond is stable, but the chloro group can hydrolyze to the hydroxy-acetyl derivative.

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen) to prevent moisture absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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